Cas no 6966-78-5 (Pteridine,4-(methylthio)-)

Pteridine,4-(methylthio)- structure
Pteridine,4-(methylthio)- structure
Product Name:Pteridine,4-(methylthio)-
CAS No:6966-78-5
MF:C7H6N4S
MW:178.214338779449
CID:521497
PubChem ID:249622
Update Time:2025-04-19

Pteridine,4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Pteridine,4-(methylthio)-
    • 4-methylsulfanylpteridine
    • 4-Methylmercapto-pteridin
    • 4-methylsulfanyl-pteridine
    • 4-Methylthio-pteridin
    • 4-methylthiopteridine
    • 4-methylthio-pteridine
    • SCHEMBL5352016
    • pteridine, 4-(methylthio)-
    • 6966-78-5
    • XKENOTHGZDIXRS-UHFFFAOYSA-N
    • NSC-68114
    • NSC68114
    • DTXSID70879068
    • Inchi: 1S/C7H6N4S/c1-12-7-5-6(10-4-11-7)9-3-2-8-5/h2-4H,1H3
    • InChI Key: XKENOTHGZDIXRS-UHFFFAOYSA-N
    • SMILES: S(C)C1C2C(=NC=CN=2)N=CN=1

Computed Properties

  • Exact Mass: 324.04741
  • Monoisotopic Mass: 178.03131738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 76.9Ų

Experimental Properties

  • Density: 1.3046 (rough estimate)
  • Melting Point: 191°C
  • Refractive Index: 1.5500 (estimate)
  • PSA: 50.69
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